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Abstract
This technical guide provides a comprehensive overview of trimethylstannanylium chloride,

more commonly known as trimethyltin chloride. It is a vital organotin compound with significant

applications in organic synthesis and notable implications in neurotoxicity studies. This

document details its chemical and physical properties, molecular structure, synthesis protocols,

and key applications. Special emphasis is placed on its role as a reagent in Stille coupling

reactions and its function as a neurotoxicant, including the associated signaling pathways. This

guide is intended to be a critical resource for professionals in research and drug development,

offering detailed experimental procedures and safety information to ensure its effective and

safe utilization.

Chemical Identity and Molecular Structure
Trimethyltin chloride, systematically named chlorotrimethylstannane, is an organotin compound

with the chemical formula (CH₃)₃SnCl.[1] It is a white, malodorous solid that is susceptible to

hydrolysis.[1] The CAS Registry Number for this compound is 1066-45-1.[1]

The molecular structure of trimethyltin chloride features a central tin atom bonded to three

methyl groups and one chlorine atom. In the solid state, it forms a one-dimensional polymer
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through chlorine bridges, resulting in a distorted trigonal bipyramidal geometry at the tin center.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for trimethyltin chloride is presented below for easy

reference and comparison.

Table 1: Physicochemical Properties of Trimethyltin Chloride

Property Value Reference(s)

Molecular Formula C₃H₉ClSn [2]

Molecular Weight 199.27 g/mol [1]

Appearance White solid [1]

Melting Point 37-39 °C [2]

Boiling Point 148 °C [1]

Density 0.988 g/mL at 25 °C [2]

Flash Point 97 °C [1]

Solubility
Soluble in water, chloroform,

and organic solvents.
[2]

Table 2: Spectroscopic Data of Trimethyltin Chloride
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Spectrum Type Key Signals and Remarks Reference(s)

¹H NMR

Data available, typically

showing a singlet for the

methyl protons.

[3][4][5]

¹³C NMR Data available. [3][5]

Mass Spec (GC-MS)
Top peaks at m/z 185, 183,

165.
[3]

Infrared (IR) Spectrum available. [4]

Raman Spectrum available. [3]

Table 3: Toxicological Data of Trimethyltin Chloride

Parameter Value Species Reference(s)

LD₅₀ (Oral) 12.6 mg/kg Rat [1]

Experimental Protocols
Synthesis of Trimethyltin Chloride
A common laboratory synthesis of trimethyltin chloride involves the redistribution reaction of

tetramethyltin with tin tetrachloride.[1] An alternative patented method is detailed below.[6]

Protocol: Preparation from Tin, Methyl Tin Chloride, and a Catalyst[6]

Step 1: Reaction Setup

Add tin powder, dimethyltin dichloride, a catalyst such as DMSO, and magnesium powder

to a 2L high-pressure reaction kettle. A representative mass ratio is 300g of tin powder,

300g of dimethyltin dichloride, 30g of DMSO, and 80g of magnesium powder.

Step 2: Reaction Execution

Replace the air in the reaction kettle with chloromethane gas.
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Programmatically raise the temperature to 160 °C at a rate of 1-15 °C/min.

Introduce chloromethane gas in batches to initiate the reaction, allowing the temperature

to naturally rise to 180-270 °C.

Maintain the reaction pressure at a stable 0.3-0.8 MPa.

Step 3: Product Isolation

After the reaction is complete, allow the kettle to cool naturally to 170-180 °C.

Distill the resulting product, collecting the fraction at a gas temperature of 155-160 °C. The

product is a colorless, transparent liquid with a melting point of approximately 38 °C.

Step 4: Analysis

The purity of the trimethyltin chloride can be determined by gas chromatography after

derivatization with a Grignard reagent like propylmagnesium chloride.
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Step 1: Reaction Setup

Step 2: Reaction

Step 3: Isolation

Step 4: Analysis

Add tin powder, dimethyltin
dichloride, DMSO, and Mg powder

to a high-pressure reactor

Replace air with
chloromethane gas

Heat to 160 °C

Introduce chloromethane
in batches

Maintain pressure at
0.3-0.8 MPa

Cool to 170-180 °C

Distill and collect fraction
at 155-160 °C

Purity analysis by GC

Click to download full resolution via product page

Caption: Workflow for the synthesis of trimethyltin chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b043307?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application in Stille Cross-Coupling Reactions
Trimethyltin chloride is a precursor to various organostannanes used in palladium-catalyzed

Stille cross-coupling reactions to form new C-C bonds.

General Protocol for Stille Coupling[7][8]

Step 1: Reaction Setup

To a flame-dried Schlenk flask under an inert atmosphere (e.g., Argon), add the organic

electrophile (e.g., aryl or vinyl halide/triflate, 1.0 mmol), the palladium catalyst (e.g.,

Pd(PPh₃)₄, 1-5 mol%), and any solid ligand.

Add anhydrous, degassed solvent (e.g., toluene, DMF, 5-10 mL) via syringe.

Step 2: Reagent Addition

Add the organostannane reagent (prepared from trimethyltin chloride, 1.1-1.5 equivalents)

to the reaction mixture via syringe.

Step 3: Reaction

Stir the reaction mixture at the desired temperature (typically 60-110 °C).

Monitor the reaction progress using TLC, GC, or LC-MS.

Step 4: Workup

Once the reaction is complete, cool the mixture to room temperature.

Dilute with an organic solvent (e.g., ethyl acetate).

Wash the organic layer with an aqueous solution of potassium fluoride (KF) to remove tin

byproducts, followed by water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Step 5: Purification
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Purify the crude product by flash column chromatography.
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Caption: The catalytic cycle of the Stille cross-coupling reaction.

Role in Neurotoxicity and Signaling Pathways
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Trimethyltin chloride is a well-established neurotoxicant that primarily affects the central

nervous system, particularly the hippocampus.[9] Its neurotoxicity is linked to the inhibition of

energy metabolism and oxidative damage.[9]

Studies have shown that exposure to trimethyltin chloride leads to the downregulation of

peroxisome proliferator-activated receptor γ coactivator-1 α (PGC-1α) and Na⁺-K⁺-ATPase.[9]

It also affects the AMP-activated protein kinase (AMPK) signaling pathway.[9] The increased

phosphorylation of AMPK (p-AMPK) and the downregulation of PGC-1α are believed to be key

mechanisms in the observed neurotoxic effects.[9]

Trimethyltin Chloride
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Caption: Simplified signaling pathway of TMT-induced neurotoxicity.

Safety and Handling
Trimethyltin chloride is highly toxic and should be handled with extreme care in a well-

ventilated fume hood.[2] Appropriate personal protective equipment, including gloves, a lab

coat, and safety glasses, must be worn. It is fatal if swallowed, in contact with skin, or if inhaled.

[2] Due to its moisture sensitivity, it should be stored in a dry, inert atmosphere.[2]
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Conclusion
Trimethylstannanylium chloride (trimethyltin chloride) is a versatile and potent chemical

compound with significant utility in synthetic chemistry, particularly in the formation of carbon-

carbon bonds via the Stille coupling reaction. Concurrently, its pronounced neurotoxicity makes

it a valuable tool in neuroscience research for modeling neurodegenerative processes. A

thorough understanding of its properties, synthesis, and handling is crucial for its safe and

effective use in a laboratory setting. This guide provides a foundational repository of technical

information to aid researchers and drug development professionals in their work with this

important organotin compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b043307#cas-number-and-molecular-structure-of-
trimethylstannanylium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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